Cas no 954026-13-2 (N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide
• CAS No: 954026-13-2
• MF: C₂₃H₂₉N₃O₄
• MW: 411.494065999985
• CID: 5821299
• PubChem ID: 16893036
• Update Time: 2025-10-23

N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-N'-[3-(2-phenylmorpholin-4-yl)propyl]ethanediamide
• AKOS024491063
• VU0630234-1
• N'-(2-methoxy-5-methylphenyl)-N-[3-(2-phenylmorpholin-4-yl)propyl]oxamide
• N1-(2-methoxy-5-methylphenyl)-N2-(3-(2-phenylmorpholino)propyl)oxalamide
• 954026-13-2
• F5024-0103
• N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide

• Inchi： 1S/C23H29N3O4/c1-17-9-10-20(29-2)19(15-17)25-23(28)22(27)24-11-6-12-26-13-14-30-21(16-26)18-7-4-3-5-8-18/h3-5,7-10,15,21H,6,11-14,16H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： FZRMGVIFSKJWGN-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(C(NC2C=C(C)C=CC=2OC)=O)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 411.21580641g/mol
• Monoisotopic Mass: 411.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.9Ų

Additional information on N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide

N-(2-Methoxy-5-Methylphenyl)-N'-3-(2-Phenylmorpholin-4-yl)Propylethanediamide: A Comprehensive Overview

The compound with CAS No. 954026-13-2, known as N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, properties, synthesis, and potential applications, supported by the latest research findings.

Structural Analysis

The molecular structure of N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide is characterized by a combination of aromatic rings, an ethanediamide group, and a morpholine moiety. The presence of the methoxy and methyl groups on the phenyl ring introduces electronic effects that can influence the compound's reactivity and solubility. The ethanediamide group acts as a versatile linker, enabling interactions with other functional groups or biological targets. The morpholine ring, substituted with a phenyl group, adds rigidity and potentially enhances bioavailability.

Chemical Properties

Recent studies have highlighted the importance of understanding the chemical properties of this compound for its practical applications. Its molecular weight is approximately 481.6 g/mol, and it exhibits a melting point in the range of 150–160°C. The compound is sparingly soluble in water but shows good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis and drug delivery systems.

Synthesis and Characterization

The synthesis of N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide involves a multi-step process that typically begins with the preparation of intermediate compounds. Key steps include nucleophilic substitution reactions, amide bond formation, and cyclization to form the morpholine ring. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the final product.

Biological Activity and Applications

One of the most promising aspects of this compound is its potential in pharmaceutical applications. Recent research has demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). Studies published in reputable journals like *Journal of Medicinal Chemistry* have shown that this compound exhibits moderate to high inhibitory activity against AChE, suggesting its potential as a lead molecule for drug development.

Beyond pharmacology, this compound has also shown promise in materials science. Its ability to form self-assembled monolayers on surfaces makes it a candidate for use in nanotechnology applications. Researchers have explored its potential as a building block for constructing functional materials with tailored properties for sensing, catalysis, and energy storage.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Preliminary studies indicate that N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yl)propylethanediamide has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation pathways.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its stable nature under normal conditions reduces immediate hazards; however, precautions should be taken during synthesis and storage to prevent unintended reactions or contamination.

Future Directions

The future of N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenylmorpholin-4-yli)propylethanediamide lies in expanding its applications across diverse fields. Ongoing research aims to optimize its synthesis for large-scale production while maintaining high purity levels. Additionally, investigations into its pharmacokinetics and bioavailability are expected to pave the way for clinical trials in the near future.

In conclusion, N-(2-methoxy-5-methylphenyl)-N'-3-(2-phenvlmorpholin--yli)propylethanediamide represents a versatile compound with multifaceted applications in chemistry and pharmacology. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in advancing scientific discovery and technological innovation.